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molecular formula C6H5BrFNO2S B1272842 4-Bromo-3-fluorobenzenesulfonamide CAS No. 263349-73-1

4-Bromo-3-fluorobenzenesulfonamide

Cat. No. B1272842
CAS RN: 263349-73-1
M. Wt: 254.08 g/mol
InChI Key: QTICZSSQSQDJEX-UHFFFAOYSA-N
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Patent
US07723332B2

Procedure details

According to general procedure A, 4-Bromo-3-fluoro-benzenesulfonyl chloride (0.40 g, 1.46 mmol) and ammonia (20 mL, ca. 7N in methanol) were stirred together for 16 hours. 4-bromo-3-fluorobenzenesulfonamide was provided after purification (0.23 g, 61%). HRMS: calcd for C6H5BrFNO2S, 252.92084; found (EI, M+), 252.9201. HPLC purity 100.0% at 210-370 nm, 7.5 min.; the Xterra® RP18 column, 3.5μ, 150×4.6 mm column, 1.2 mL/min., 85/15-5/95 (ammonium formate buffer pH=3.5/ACN+MeOH) for 10 min., hold 4 min.
Name
4-Bromo-3-fluoro-benzenesulfonyl chloride
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
ammonia
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
4-bromo-3-fluorobenzenesulfonamide

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8](Cl)(=[O:10])=[O:9])=[CH:4][C:3]=1[F:12].[NH3:13]>>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([S:8]([NH2:13])(=[O:10])=[O:9])=[CH:4][C:3]=1[F:12]

Inputs

Step One
Name
4-Bromo-3-fluoro-benzenesulfonyl chloride
Quantity
0.4 g
Type
reactant
Smiles
BrC1=C(C=C(C=C1)S(=O)(=O)Cl)F
Step Two
Name
ammonia
Quantity
20 mL
Type
reactant
Smiles
N

Conditions

Stirring
Type
CUSTOM
Details
were stirred together for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 16 h
Name
4-bromo-3-fluorobenzenesulfonamide
Type
product
Smiles
BrC1=C(C=C(C=C1)S(=O)(=O)N)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.